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Compound of Interest

Compound Name: 5-Methyl-4-hexenal

Cat. No.: B1624985 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer. While

compiled from available scientific resources, a complete, publicly accessible SDS for 5-Methyl-
4-hexenal with all quantitative safety data was not available at the time of writing.

Introduction
5-Methyl-4-hexenal (CAS No. 764-32-9) is an unsaturated aldehyde with the molecular

formula C₇H₁₂O.[1] It is a colorless to pale yellow liquid characterized by a green, grassy odor.

[1] This compound is utilized in the flavor and fragrance industry and serves as an intermediate

in organic synthesis.[1] Its structure, featuring both an aldehyde functional group and a carbon-

carbon double bond, contributes to its reactivity and requires specific safety and handling

protocols. This guide provides a summary of the available safety information, handling

procedures, and physical and chemical properties of 5-Methyl-4-hexenal to ensure its safe use

in a laboratory setting.

Chemical and Physical Properties
A summary of the known physical and chemical properties of 5-Methyl-4-hexenal is presented

in Table 1. It is important to note that some of these values may be estimated or derived from

related compounds due to the limited availability of a comprehensive, verified dataset for this

specific chemical.
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Table 1: Physical and Chemical Properties of 5-Methyl-4-hexenal

Property Value Reference

CAS Number 764-32-9 [1]

Molecular Formula C₇H₁₂O [1]

Molecular Weight 112.17 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Odor Green, grassy [1]

Solubility Soluble in organic solvents [1]

IUPAC Name 5-methylhex-4-enal

InChI Key
FGQDVQHPEUMVJL-

UHFFFAOYSA-N

SMILES CC(C)=CCCC=O [1]

Hazard Identification and GHS Classification
While a specific GHS classification for 5-Methyl-4-hexenal is not readily available, based on its

chemical structure as an unsaturated aldehyde, it should be handled with care. It is known to

be an irritant upon contact with skin or eyes.[1] Unsaturated aldehydes as a class are often

associated with skin and respiratory sensitization, and some are flammable.

Potential Hazards:

May cause skin irritation.

May cause serious eye irritation.

May cause respiratory irritation.

May be flammable.

Prone to oxidation and polymerization.[1]
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Safety and Handling Precautions
Due to its reactivity, stringent safety measures should be implemented when handling 5-
Methyl-4-hexenal.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of

vapors.

Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile or neoprene). Lab coats or

chemical aprons should be worn to prevent skin contact.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, a respirator with an appropriate organic vapor cartridge may be necessary.

Handling
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapors.

Keep away from heat, sparks, and open flames.

Use non-sparking tools.

Take precautionary measures against static discharge.

Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation and

polymerization.[1]

Storage
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Proper storage of 5-Methyl-4-hexenal is crucial to maintain its integrity and prevent hazardous

reactions.

Store in a tightly closed container in a cool, dry, and well-ventilated area.

For long-term stability, it is recommended to store under an inert gas (N₂ or Ar) at -20°C.[1]

The addition of a radical inhibitor, such as butylated hydroxytoluene (BHT), can help to

prevent polymerization.[1]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

reducing agents.

Experimental Protocols
Detailed experimental protocols should be developed and reviewed by qualified personnel

before any work with 5-Methyl-4-hexenal begins. The following are general procedural

guidelines.

General Workflow for a Chemical Reaction
This workflow outlines the key steps and safety considerations when using 5-Methyl-4-hexenal
as a reagent in a chemical synthesis.
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Caption: General experimental workflow for using 5-Methyl-4-hexenal.

Logical Relationship for Safe Handling
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The following diagram illustrates the logical relationships between hazard identification, risk

assessment, and control measures for the safe handling of 5-Methyl-4-hexenal.

Hazard and Risk Assessment

Control Measures

Safe Work Procedures

Identify Hazards:
- Irritant

- Flammable (potential)
- Reactive (polymerization/oxidation)

Assess Risks:
- Exposure routes (inhalation, dermal)

- Likelihood and severity of harm

Engineering Controls:
- Fume Hood
- Ventilation

Personal Protective Equipment:
- Goggles
- Gloves

- Lab Coat

Administrative Controls:
- SOPs

- Training

Handling:
- Avoid contact and inhalation

- Use inert atmosphere

Storage:
- Cool, dry, ventilated

- Inert gas, -20°C
- Inhibitor (BHT)

Spill Response:
- Evacuate

- Absorb with inert material

Disposal:
- Follow institutional guidelines

Click to download full resolution via product page

Caption: Logical relationships for safe handling of 5-Methyl-4-hexenal.

First Aid Measures
In case of exposure to 5-Methyl-4-hexenal, the following first aid measures should be taken

immediately.

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.

After Skin Contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. Seek medical attention if irritation persists.

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
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to do. Continue rinsing. Seek immediate medical attention.

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Conclusion
5-Methyl-4-hexenal is a valuable chemical intermediate with a reactive profile that

necessitates careful handling and storage. While a comprehensive, publicly available Safety

Data Sheet is elusive, the information gathered from various sources indicates that it should be

treated as a potential irritant and a reactive compound prone to oxidation and polymerization.

By adhering to the safety precautions outlined in this guide, including the use of appropriate

engineering controls, personal protective equipment, and proper storage conditions,

researchers can minimize the risks associated with the use of 5-Methyl-4-hexenal in the

laboratory. It is imperative to consult the manufacturer's SDS, once available, for complete and

specific safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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